Cas no 55528-07-9 ((+)-butaclamol hydrochloride)

(+)-butaclamol hydrochloride structure
(+)-butaclamol hydrochloride structure
Product Name:(+)-butaclamol hydrochloride
CAS No:55528-07-9
MF:C25H32ClNO
MW:397.980686187744
CID:944090
PubChem ID:24278400
Update Time:2025-04-19

(+)-butaclamol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (+)-butaclamol hydrochloride
    • SCHEMBL466962
    • CHEMBL1256753
    • AY 23,028
    • Tox21_500187
    • CCG-221491
    • NCGC00260872-01
    • Tox21_500075
    • BDBM46859
    • MLS000028755
    • EU-0100187
    • 55528-07-9
    • ()-Butaclamol (hydrochloride)
    • (+)-Butaclamol HCl
    • B-168
    • (y)-Butaclamol hydrochloride
    • MLS001148641
    • CCG-221379
    • D-033
    • AY 23028
    • DTXSID801017434
    • cid_6852400
    • SMR000058425
    • EU-0100475
    • MFCD00082307
    • (+/-)-Butaclamol hydrochloride, analytical standard, for drug analysis
    • LP00187
    • (+/-)-Butaclamol hydrochloride
    • LP00075
    • 1H-Benzo[6,7]cyclohepta[1,2,3-de]pyrido[2,1-a]isoquinolin-3-ol, 3-(1,1-dimethylethyl)-2,3,4,4a,8,9,13b,14-octahydro-, (3S,4aS,13bS)-,?hydrochloride (1:1)
    • NCGC00260760-01
    • (+)Butaclamol hcl
    • Opera_ID_1212
    • AY-23028
    • (1S,6S,8S)-6-tert-butyl-3-azapentacyclo[11.8.1.03,8.09,22.016,21]docosa-9,11,13(22),16,18,20-hexaen-6-ol;hydrochloride
    • AY 23038;dl-Butaclamol hydrochloride
    • ( inverted question mark)-Butaclamol hydrochloride
    • J-500048
    • CS-0090806
    • HY-122979
    • (+)-Butaclamol (hydrochloride)
    • MDL: MFCD00082307
    • Inchi: 1S/C25H31NO.ClH/c1-24(2,3)25(27)13-14-26-16-21-19-9-5-4-7-17(19)11-12-18-8-6-10-20(23(18)21)22(26)15-25;/h4-10,21-22,27H,11-16H2,1-3H3;1H/t21-,22-,25-;/m0./s1
    • InChI Key: QZRUMKUMFJJARD-AAJWHBHYSA-N
    • SMILES: Cl.O[C@]1(CCN2C[C@H]3C4C=CC=CC=4CCC4=CC=CC(=C34)[C@@H]2C1)C(C)(C)C

Computed Properties

  • Exact Mass: 397.21700
  • Monoisotopic Mass: 397.2172423g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 1
  • Complexity: 553
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • Solubility: H2O: 0.25 mg/mL solutions should be freshly prepared.
  • PSA: 23.47000
  • LogP: 5.58470
  • Optical Activity: [α]27/D +222° in methanol(lit.)

(+)-butaclamol hydrochloride Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • RTECS:DE8039700

(+)-butaclamol hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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¥1,129.50 2022-10-10
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